2-methyl-N-(2-(piperidin-1-yl)ethyl)benzo[h]quinolin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chemical Reactions Analysis
MMV006203, like many organic compounds, can undergo various types of chemical reactions:
Oxidation: This reaction involves the loss of electrons. Common reagents include potassium permanganate or chromium trioxide.
Reduction: This reaction involves the gain of electrons. Common reagents include lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles like hydroxide ions.
Hydrolysis: This reaction involves the breaking of a bond in a molecule using water. Common conditions include acidic or basic environments.
The major products formed from these reactions depend on the specific functional groups present in MMV006203 and the reaction conditions used .
Scientific Research Applications
MMV006203 has been identified as a potential drug lead for the treatment of giardiasis . Its scientific research applications include:
Chemistry: Used as a reference compound in the study of synthetic routes and reaction mechanisms.
Biology: Investigated for its anti-parasitic activity against Giardia duodenalis.
Medicine: Explored as a potential therapeutic agent for giardiasis, which causes significant morbidity worldwide.
Industry: Potential use in the development of new anti-parasitic drugs.
Mechanism of Action
The exact mechanism of action of MMV006203 is not fully elucidated. it is believed to exert its effects by inhibiting specific biochemical pathways in Giardia duodenalis, leading to the disruption of parasite growth and survival . The molecular targets and pathways involved are still under investigation, but it is likely that MMV006203 interferes with essential metabolic processes in the parasite .
Comparison with Similar Compounds
MMV006203 can be compared with other compounds identified in the “Malaria Box” set, such as MMV007384 and MMV019690 . These compounds also exhibit anti-Giardia activity but may differ in their potency, mechanism of action, and chemical structure. The uniqueness of MMV006203 lies in its specific activity profile and potential for further development as a therapeutic agent for giardiasis .
Similar Compounds
- MMV007384
- MMV019690
These compounds share similar anti-parasitic properties but may have different chemical structures and mechanisms of action .
Properties
Molecular Formula |
C21H25N3 |
---|---|
Molecular Weight |
319.4 g/mol |
IUPAC Name |
2-methyl-N-(2-piperidin-1-ylethyl)benzo[h]quinolin-4-amine |
InChI |
InChI=1S/C21H25N3/c1-16-15-20(22-11-14-24-12-5-2-6-13-24)19-10-9-17-7-3-4-8-18(17)21(19)23-16/h3-4,7-10,15H,2,5-6,11-14H2,1H3,(H,22,23) |
InChI Key |
QITUAKDIBCEXLI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C2C=CC3=CC=CC=C3C2=N1)NCCN4CCCCC4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.